N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide

• IUPAC Name: 2-[(2,5-dichlorophenyl)sulfonyl-methylamino]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H18Cl2N2O4S/c1-3-25-14-7-5-13(6-8-14)20-17(22)11-21(2)26(23,24)16-10-12(18)4-9-15(16)19/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: NAIZTPSLFULILA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(C)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C17H18Cl2N2O4S
• Molecular Weight: 417.3 g/mol

Description

N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide, also known as DCMG, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DCMG belongs to the class of sulfonylureas and has been studied for its ability to modulate the activity of ion channels and transporters in various physiological systems.

Mechanism of Action

N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide exerts its effects through modulating the activity of ion channels and transporters. It has been shown to activate ATP-sensitive potassium channels in pancreatic beta cells, leading to an increase in insulin secretion. This compound has also been shown to inhibit the activity of the sodium-glucose cotransporter 2 (SGLT2) in the kidneys, leading to a decrease in glucose reabsorption and an increase in urinary glucose excretion.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different physiological systems. In the nervous system, this compound has been shown to modulate the activity of voltage-gated calcium channels and GABA receptors, leading to its potential use in the treatment of epilepsy and neuropathic pain. In the cardiovascular system, this compound has been shown to modulate the activity of L-type calcium channels and potassium channels, leading to its potential use in the treatment of hypertension and cardiac arrhythmias. In the endocrine system, this compound has been shown to stimulate insulin secretion from pancreatic beta cells, leading to its potential use in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified to high levels of purity. This compound is also highly soluble in organic solvents, making it easy to dissolve in various experimental solutions. However, this compound has some limitations for use in lab experiments. It has a relatively short half-life in vivo, which can limit its efficacy in certain experimental settings. Additionally, this compound can have off-target effects on other ion channels and transporters, which can complicate its interpretation in certain experimental systems.

Future Directions

There are several future directions for research on N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide. One potential area of research is the development of more potent and selective this compound analogs that can target specific ion channels and transporters with greater efficacy and specificity. Another area of research is the investigation of the long-term effects of this compound on various physiological systems, including the potential for tolerance and dependence. Finally, this compound could be studied in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects.

Scientific Research Applications

N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~1~-(4-ethoxyphenyl)-N~2~-methylglycinamide has been extensively studied in scientific research for its potential therapeutic applications in various physiological systems. It has been shown to modulate the activity of ion channels and transporters in the nervous system, cardiovascular system, and endocrine system. This compound has also been studied for its potential use in the treatment of diabetes, as it has been shown to stimulate insulin secretion from pancreatic beta cells.